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Compound of Interest

Compound Name: Erbulozole

Cat. No.: B1671609 Get Quote

For immediate release

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical

component of laboratory safety and regulatory compliance. This guide provides essential

information on the proper disposal procedures for Erbulozole, a tubulin binding agent with

antineoplastic properties. This information is intended for researchers, scientists, and drug

development professionals to ensure that this compound is managed safely from acquisition to

disposal.

Understanding Erbulozole: Chemical Properties
A thorough understanding of a chemical's properties is fundamental to its safe handling and

disposal. Below is a summary of key data for Erbulozole.
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Property Data

Molecular Formula C₂₄H₂₇N₃O₅S

Molecular Weight 469.6 g/mol

Appearance Solid (assumed)

Solubility Water soluble

Synonyms R 55104, Erbulozol

Chemical Name

ethyl N-[4-[[(2S,4S)-2-(imidazol-1-ylmethyl)-2-(4-

methoxyphenyl)-1,3-dioxolan-4-

yl]methylsulfanyl]phenyl]carbamate

Erbulozole Disposal Protocol
As a bioactive compound with potential antineoplastic activity, Erbulozole must be treated as

hazardous chemical waste.[1] The following step-by-step protocol should be followed for its

disposal.

Waste Characterization and Segregation
All waste containing Erbulozole, including pure compound, contaminated labware (e.g., vials,

pipette tips), and personal protective equipment (PPE), should be considered hazardous

waste.[2] This waste must be segregated from non-hazardous trash and other chemical waste

streams to prevent accidental reactions or contamination.[3] Specifically, keep Erbulozole
waste separate from acids, bases, and oxidizers.[3]

Containerization
Use a designated, leak-proof, and compatible waste container for all Erbulozole waste.[3][4]

The container should be in good condition, with a tightly sealing lid to prevent spills or the

release of dust.[4] It is recommended to use the original container for the pure compound if it is

empty, ensuring the original label is defaced.[3] For contaminated materials, a robust, clearly

marked hazardous waste container is required.

Labeling
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Proper labeling of hazardous waste is a critical regulatory requirement.[1] The waste container

for Erbulozole must be clearly labeled with the following information:

The words "Hazardous Waste"[1]

The full chemical name: "Erbulozole"[1]

The concentration and quantity of the waste

The date of waste generation[1]

The name and contact information of the principal investigator or laboratory responsible[1]

Appropriate hazard pictograms

Storage
Store the sealed and labeled Erbulozole waste container in a designated satellite

accumulation area within the laboratory. This area should be secure and away from general

laboratory traffic to minimize the risk of spills or unauthorized access.

Disposal Route
Erbulozole waste should not be disposed of down the drain or in regular trash.[1][5] The

designated disposal route for this type of chemical waste is through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1] Contact your EHS office to schedule a pickup.

Experimental Workflow for Disposal
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Erbulozole Disposal Workflow

Preparation

Containment

Storage & Disposal

Characterize Erbulozole waste as hazardous

Segregate from other waste streams

Select a compatible, leak-proof container

Label container with all required information

Store in a designated satellite accumulation area

Contact EHS for hazardous waste pickup

Waste collected by authorized personnel

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the proper disposal of Erbulozole
waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1671609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway for Safe Disposal Decision
Making

Erbulozole Disposal Decision Pathway

Erbulozole Waste Generated

Is the waste considered hazardous?

Treat as Hazardous Waste

Yes (Bioactive Compound)

Segregate Waste

Properly Containerize and Label

Arrange for EHS Disposal

Disposal Complete

Click to download full resolution via product page

Caption: A decision pathway for the safe and compliant disposal of Erbulozole, emphasizing

its classification as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1671609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: The information provided in this document is based on general principles of

laboratory safety and hazardous waste management. It is not a substitute for institutional

protocols and local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) office for specific guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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